2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide

• IUPAC Name: 2,5-difluoro-N-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzamide
• InChI: InChI=1S/C20H18F2N4O2/c21-14-6-7-16(22)15(11-14)18(27)25-20(8-2-1-3-9-20)19-24-17(26-28-19)13-5-4-10-23-12-13/h4-7,10-12H,1-3,8-9H2,(H,25,27)
• InChI Key: QAOXJNIQKVPGEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CN=CC=C3)NC(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C20H18F2N4O2
• Molecular Weight: 384.4 g/mol

Description

2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide, also known as DFN-15, is a synthetic compound that has been developed for its potential use in scientific research. DFN-15 is a member of the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide has been shown to act as a sigma-1 receptor agonist. Activation of the sigma-1 receptor has been shown to have a variety of effects on cellular signaling pathways, including modulation of calcium signaling, regulation of ion channels, and regulation of neurotransmitter release. The precise mechanism by which 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide activates the sigma-1 receptor is not fully understood, but it is thought to involve binding to a specific site on the receptor and inducing a conformational change that leads to receptor activation.
Biochemical and Physiological Effects
2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide can modulate calcium signaling in cells, regulate ion channels, and modulate neurotransmitter release. In vivo studies have shown that 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide can produce antinociceptive effects in animal models of pain, suggesting that it may have potential as a therapeutic agent for pain management.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide is its relatively low yield in the synthesis process, which can make it expensive to produce in large quantities.

Future Directions

There are several future directions for research on 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide. One area of interest is its potential as a therapeutic agent for pain management. Further studies are needed to determine the efficacy and safety of 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide in animal models of pain and in clinical trials. Another area of interest is its potential as a tool for studying the role of the sigma-1 receptor in various physiological processes. Further studies are needed to determine the precise mechanism by which 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide activates the sigma-1 receptor and to explore its potential as a tool for studying other signaling pathways in cells.

Synthesis Methods

The synthesis of 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide involves several steps. The starting material is 2,5-difluorobenzoyl chloride, which is reacted with cyclohexylamine to form 2,5-difluoro-N-cyclohexylbenzamide. This intermediate is then reacted with 3-(pyridin-3-yl)-1,2,4-oxadiazol-5-amine to form 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide has been shown to have potential applications in scientific research. One area of interest is its use as a tool for studying the role of the sigma-1 receptor in the central nervous system. The sigma-1 receptor is a protein that is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide has been shown to bind to the sigma-1 receptor with high affinity and selectivity, making it a useful tool for studying the role of this receptor in various physiological processes.